Cas no 1172242-95-3 (Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-)

• Product Name: Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-
• CAS No: 1172242-95-3
• Molecular Formula: C₈H₈BrClOS
• Molecular Weight: 267.570519447327
• CID: 5167055

Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- Properties

Names and Identifiers

• 1-bromo-4-(2-chloroethanesulfinyl)benzene
• 1-Bromo-4-((2-chloroethyl)sulfinyl)benzene
• Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-

• InChIKey： RHOVVYOIUVMYLJ-UHFFFAOYSA-N
• Inchi： 1S/C8H8BrClOS/c9-7-1-3-8(4-2-7)12(11)6-5-10/h1-4H,5-6H2
• SMILES： BrC1C=CC(=CC=1)S(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 12
• Complexity: 157
• XLogP3: 2.3
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides